18:1 Dodecanyl PE

Liposome Fusion Calcium-Dependent Fusion Membrane Biophysics
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C53H98NNaO11P
Molecular Weight 979.3 g/mol
Cat. No. B15575540
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name18:1 Dodecanyl PE
Molecular FormulaC53H98NNaO11P
Molecular Weight979.3 g/mol
Structural Identifiers
InChIInChI=1S/C53H98NO11P.Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-31-35-39-43-52(58)62-47-49(65-53(59)44-40-36-32-26-24-22-20-18-16-14-12-10-8-6-4-2)48-64-66(60,61)63-46-45-54-50(55)41-37-33-29-27-28-30-34-38-42-51(56)57;/h17-20,49H,3-16,21-48H2,1-2H3,(H,54,55)(H,56,57)(H,60,61);/b19-17-,20-18-;/t49-;/m1./s1
InChIKeyHHDVDSZGMHLSMP-VXILFBGRSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 25 mg / 100 mg / 500 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

18:1 Dodecanyl PE Overview


18:1 Dodecanyl PE (CAS 474923-47-2), also known as N-dodecanoyl dioleoyl phosphatidylethanolamine (N-C12-DOPE) or DOPE-NG, is a synthetic, head-group-modified phospholipid. It is structurally derived from 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE) with the addition of a dodecanoyl (C12) chain to the primary amine . This N-acylation converts the lipid from a non-lamellar (hexagonal phase-preferring) lipid into a lamellar phase-preferring, acidic lipid that can interact with divalent cations to return to non-lamellar structures [1]. This dual-phase behavior underpins its primary application as a fusogenic component in lipid-based drug and gene delivery systems .

Workflow Fusogenic liposome preparation and membrane fusion studies
Key feature Cation-dependent lamellar-to-hexagonal phase transition (pKa ~4–5)
Selection context N-acyl (C12) spacer balances amphiphilicity and surface charge presentation

Why 18:1 Dodecanyl PE Is Irreplaceable


Generic substitution of 18:1 Dodecanyl PE with unmodified DOPE or other common anionic lipids like phosphatidylserine (PS) is not viable due to its unique N-acyl modification. This modification fundamentally alters the lipid's phase behavior, converting it from a non-lamellar to a lamellar-organizing lipid at neutral pH [1]. This enables the formation of stable liposomes, unlike pure DOPE systems [2]. Furthermore, the specific dodecanoyl chain length is critical; it confers a distinct calcium ion (Ca2+) sensitivity and fusogenic trigger that is not replicated by other anionic phospholipids such as PS or phosphatidylglycerol (PG), which fail to promote fusion under identical conditions [3]. This combination of stable bilayer formation and inducible, cation-triggered fusion is a specific property of this N-acyl phosphatidylethanolamine and cannot be assumed for other lipid classes or even other N-acyl chain lengths without empirical verification.

N‑acyl spacer length mismatch
Shorter‑chain analogs (C4, C5) generate higher zeta‑potential and lower membrane microviscosity, potentially shifting fusogenic response.
Missing cation‑sensing carboxyl group
Unmodified DOPE removes the ionizable carboxyl required for calcium‑dependent fusion, eliminating switchable phase transition capability.
Increased aggregation tendency
Succinyl‑PE (C4) and Glutaryl‑PE (C5) exhibit greater avidin‑induced cross‑linking; C12 spacer provides steric stabilization that may not transfer.

18:1 Dodecanyl PE Performance Benchmarks


Zeta-Potential vs. Shorter-Chain Analogs

In a direct, head-to-head comparison of fusogenicity with erythrocyte ghosts, liposomes containing 70 mol% 18:1 Dodecanyl PE (N-C12-DOPE) and 30 mol% DOPC exhibited calcium-dependent lipid mixing. Under the same conditions (3 mM Ca2+), liposomes where the N-C12-DOPE was replaced with an equal molar percentage of either phosphatidylglycerol (PG) or phosphatidylserine (PS) showed no fusion activity, demonstrating a specific functional advantage [1].

Zeta-Potential vs. Analogs
Head-to-head
~ -30 mV (C12) vs. ~ -40 mV (C4/C5) at pH 7.4
Lower surface charge may reduce non‑specific protein interactions in serum-containing media.
DPPC liposomes, 10 mol% CA-PE, 25°C
Liposome Fusion Calcium-Dependent Fusion Membrane Biophysics

Membrane Fluidity and Microviscosity

Quantitative analysis of 18:1 Dodecanyl PE's function reveals specific calcium ion (Ca2+) concentration thresholds. For liposomes formulated with a 70:30 molar ratio of 18:1 Dodecanyl PE (N-C12-DOPE) to DOPC, a minimum of 1 mM Ca2+ was required to initiate binding to erythrocyte ghosts. A slightly higher concentration of 1.25 mM Ca2+ (or Mg2+) was sufficient to trigger complete lipid mixing and the delivery of encapsulated contents [1].

Membrane Microviscosity
Head-to-head
DPH anisotropy ~0.26 (C12) vs. ~0.22 (C4/C5)
Preserved bilayer order may reduce passive leakage of encapsulated payload.
DPPC liposomes, 10 mol% CA-PE, 25°C
Liposome Fusion Calcium-Dependent Fusion Controlled Release

Cation-Dependent Fusogenicity

Comparative biophysical analysis using fluorescence depolarization indicates that the dodecanyl (C12) chain of 18:1 Dodecanyl PE imparts a distinct effect on membrane microviscosity compared to shorter N-carboxyacyl analogs. Liposomes incorporating Dodecanyl-PE exhibited higher microviscosity near the membrane surface than liposomes incorporating either Succinyl-PE (C4) or Glutaryl-PE (C5) [1]. The addition of the shorter-chain analogs resulted in significantly reduced microviscosity compared to the dodecanyl-modified lipid [1].

Cation-Dependent Fusion
Head-to-head
≥60 mol% N-C12-DOPE required for Ca²⁺ fusion; PG/PS fail at any ratio
Defined threshold enables binary mixtures with calcium‑switchable fusion.
DOPC bilayers, 3 mM Ca²⁺, erythrocyte ghost model
Membrane Fluidity Liposome Biophysics Phase Behavior

Plasmid DNA Encapsulation & Transfection

While unmodified DOPE, its structural parent, has a well-documented lamellar (Lα) to inverted hexagonal (HII) phase transition temperature (Th) of approximately 6-10°C [1], the N-dodecanoyl modification of 18:1 Dodecanyl PE significantly alters this property. The Lα-HII phase transition temperature for 18:1 Dodecanyl PE is reported to be 3.33 ± 0.16 °C . This shift indicates that the N-acyl chain stabilizes the lamellar phase, making the lipid more bilayer-compatible at physiological temperatures compared to DOPE.

Plasmid DNA Transfection
Class-level inference
~30% DNA encapsulation; transfection in 10% FBS at ≥60 mol% N-C12-DOPE
Supports serum‑tolerant gene delivery research without polycationic condensing agents.
Conference abstract; validate in target cell lines
Lipid Phase Behavior Membrane Polymorphism Fusogenicity

Steric Stabilization and Aggregation Resistance

Optimal function of 18:1 Dodecanyl PE in biological applications requires a high molar percentage in the lipid formulation. In vitro studies demonstrate that achieving significant transfection of OVCAR-3 cells with plasmid DNA required liposomes containing more than 60 mol% of N-C12-DOPE (with the balance being DOPC) [1]. This is consistent with fusion studies where at least 60 mol% of the lipid was necessary to observe binding and fusion with erythrocyte ghosts in the presence of Ca2+ [2].

Aggregation Resistance
Head-to-head
~50–70% less turbidity vs. Succinyl‑PE with avidin
Reduced cross‑linking may improve colloidal stability during ligand conjugation.
Biotinylated liposomes, avidin 12.5 µg/mL
Gene Delivery Transfection Liposome Formulation

18:1 Dodecanyl PE R&D Applications


Serum-Tolerant Gene Delivery

This is the primary, evidence-supported application for 18:1 Dodecanyl PE. Use this compound as the major lipid component (≥60 mol%) in liposomal formulations designed to deliver macromolecules (e.g., nucleic acids, proteins) into the cytoplasm. The system exploits the lipid's ability to form stable liposomes at neutral pH and then undergo Ca2+-dependent fusion with target cell membranes. The defined 1.25 mM Ca2+ threshold for content delivery [1] allows for ex vivo triggering or for designing systems that respond to the elevated calcium concentrations found in specific cellular microenvironments or endosomal compartments. This is a proven alternative to pH-sensitive fusogenic systems.

Controlled Membrane Fusion & Cytoplasmic Delivery

Leverage the terminal carboxylic acid moiety on the dodecanoyl linker as a chemical handle for bioconjugation. A validated application involves conjugating antibodies or other targeting ligands via standard EDC/NHS chemistry to create targeted immunoliposomes [2]. For example, liposomes composed of 95 mol% DOPC and 5 mol% 18:1 Dodecanyl PE have been successfully used as a platform for conjugating antibodies against VCAM1 and E-selectin for targeting inflamed endothelial cells [2]. This demonstrates the compound's utility as a functionalizable anchor lipid for creating precision delivery vehicles.

Bioconjugation-Ready Targeted Liposomes

Employ 18:1 Dodecanyl PE as the key functional lipid in anionic, non-viral gene delivery systems. Traditional systems often rely on cationic lipids, which can be cytotoxic. Formulations based on a high content of 18:1 Dodecanyl PE (e.g., 70:30 N-C12-DOPE:DOPC) have demonstrated the ability to encapsulate and deliver plasmid DNA to cells in vitro without the use of polycationic condensing agents, and notably, this transfection activity is retained even in the presence of 10% fetal bovine serum [3]. This offers a potentially less toxic and more serum-stable alternative for gene delivery research.

High-Retention Payload Encapsulation

Procure 18:1 Dodecanyl PE for fundamental membrane biophysics research. Its unique structural properties—the conversion of DOPE from a non-lamellar to a lamellar lipid with a lowered Lα-HII transition temperature of 3.33 °C —make it an ideal tool compound for investigating the role of lipid shape, N-acylation, and cation-dependent polymorphism in membrane fusion events. Its specific interaction with Ca2+ and distinct effect on membrane microviscosity compared to shorter-chain N-acyl PEs [4] provide a well-defined system for controlled biophysical experiments.

Application
Selection Property
Validation Focus
Serum-tolerant gene delivery research
C12 N‑acyl‑PE enables fusogenic liposomes functional in serum
Transfection efficiency in serum-containing media; DNA encapsulation rate
Controlled membrane fusion studies
Calcium‑dependent lamellar‑to‑hexagonal transition at ≥60 mol%
Fusion efficiency at physiological Ca²⁺ concentration; switch reproducibility
Ligand‑targeted liposome research
10‑carbon carboxyl linker reduces steric hindrance for EDC/NHS conjugation
Conjugation yield and colloidal stability after antibody/peptide attachment
High‑retention payload encapsulation
Higher membrane microviscosity correlates with lower passive leakage
Cargo retention during storage and in serum; leakage kinetics

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

39 linked technical documents
Explore Hub


Quote Request

Request a Quote for 18:1 Dodecanyl PE

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.